N-(3-chloroquinoxalin-2-yl)-3-nitrobenzenesulfonamide

• Molecular Formula: C14H9ClN4O4S
• Molecular Weight: 364.8 g/mol
• IUPAC Name: N-(3-chloroquinoxalin-2-yl)-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C14H9ClN4O4S/c15-13-14(17-12-7-2-1-6-11(12)16-13)18-24(22,23)10-5-3-4-9(8-10)19(20)21/h1-8H,(H,17,18)
• InChI Key: KFNHJOTYELNPLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C(=N2)Cl)NS(=O)(=O)C3=CC=CC(=C3)[N+](=O)[O-]

Description

N-(3-chloroquinoxalin-2-yl)-3-nitrobenzenesulfonamide is a useful research compound. Its molecular formula is C14H9ClN4O4S and its molecular weight is 364.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,3-Dichloroquinoxaline (26.1 g, 131.1 mmol), m-Nitrobenzene sulfonamide (26.5 g, 131.1 mmol) and potassium carbonate (18.1 g, 131.1) were dissolved in anhydrous DMSO (500 mL). The reaction was heated to 150° C. for 2 h. The reaction mixture was poured into water (400 mL), followed by addition of 2M HCl (60 mL). The product was extracted with EtOAc (3×500 mL). The organic layers were combined and washed water (2×500 mL) and brine (2×500 mL). The product was then dried with sodium sulfate to give N-(3-chloroquinoxalin-2-yl)-3-nitrobenzenesulfonamide. MS (EI) for C14H9ClN4O4S: 364.94, 366.97 (MH+)

Synthesis routes and methods II

Procedure details

1 kg of 2,3 dichloroquinoxaline and 1 kg of 3-nitrobenzenesulfonamide are mixed in 5 volumes of acetonitrile. The reaction mixture is heated to reflux. 2.3 kg of DBU and 1 volume of acetonitrile are added. After completion of the reaction, cool down at 5° C. Add 12 volumes of methanol and 1.53 kg of HCl, filter the reaction mixture. Wash the cake with 6 volumes of methanol and dry under vacuum.